Cas no 317385-11-8 (tert-Butyl n-(1-bromo-3-methylbutan-2-yl)carbamate)

• Product Name: tert-Butyl n-(1-bromo-3-methylbutan-2-yl)carbamate
• CAS No: 317385-11-8
• MF: C₁₀H₂₀BrNO₂
• MW: 266.175302505493
• CID: 5854666
• PubChem ID: 14427207
• Update Time: 2025-11-01

tert-Butyl n-(1-bromo-3-methylbutan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl n-(1-bromo-3-methylbutan-2-yl)carbamate
• Carbamic acid, [1-(bromomethyl)-2-methylpropyl]-, 1,1-dimethylethyl ester (9CI)
• starbld0027747
• EN300-1881376
• 317385-11-8
• tert-Butyl (1-bromo-3-methylbutan-2-yl)carbamate

• Inchi： 1S/C10H20BrNO2/c1-7(2)8(6-11)12-9(13)14-10(3,4)5/h7-8H,6H2,1-5H3,(H,12,13)
• InChI Key： MGTUVIJGSSSBTN-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC(CBr)C(C)C

Computed Properties

• Exact Mass: 265.06774g/mol
• Monoisotopic Mass: 265.06774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.210±0.06 g/cm3(Predicted)
• Boiling Point: 301.6±25.0 °C(Predicted)
• pka: 11?+-.0.46(Predicted)

Additional information on tert-Butyl n-(1-bromo-3-methylbutan-2-yl)carbamate

Introduction to tert-Butyl n-(1-bromo-3-methylbutan-2-yl)carbamate (CAS No. 317385-11-8)

tert-Butyl n-(1-bromo-3-methylbutan-2-yl)carbamate, identified by its Chemical Abstracts Service (CAS) number 317385-11-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to the class of carbamates, which are widely recognized for their versatility in synthetic applications and biological activities. The structural features of tert-butyl n-(1-bromo-3-methylbutan-2-yl)carbamate, particularly its branched alkyl side chain and brominated aliphatic moiety, contribute to its unique chemical properties and potential applications in drug development.

The molecular structure of this compound can be described as a carbamate ester where the carbonyl group is linked to a tert-butyl group, while the other end is connected to a 1-bromo-3-methylbutan-2-yl side chain. This arrangement imparts specific reactivity and stability, making it a valuable intermediate in synthetic chemistry. The presence of the bromine atom in the side chain enhances its utility in cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are pivotal in constructing complex molecular architectures.

In recent years, there has been growing interest in the development of novel carbamate-based compounds due to their broad spectrum of biological activities. Research studies have highlighted the potential of carbamates as pharmacophores in the design of bioactive molecules. For instance, derivatives of carbamates have been explored for their roles as kinase inhibitors, protease inhibitors, and even as intermediates in the synthesis of antiviral agents. The specific substitution pattern in tert-butyl n-(1-bromo-3-methylbutan-2-yl)carbamate makes it a promising candidate for further exploration in these areas.

One of the most compelling aspects of this compound is its utility as a building block in medicinal chemistry. The tert-butyl group provides steric hindrance, which can be strategically employed to modulate binding interactions with biological targets. Simultaneously, the brominated side chain offers a handle for further functionalization through transition-metal-catalyzed reactions. This dual functionality has been exploited in the synthesis of more complex molecules with tailored properties.

The pharmaceutical industry has been particularly interested in carbamate derivatives due to their favorable pharmacokinetic profiles. Studies have demonstrated that carbamates can exhibit high selectivity and low toxicity, making them suitable for therapeutic applications. For example, research has shown that certain carbamate-based compounds can inhibit specific enzymes involved in inflammatory pathways without affecting other critical biological processes. This selectivity is crucial for developing drugs with minimal side effects.

Moreover, the agrochemical sector has also explored carbamates for their potential as pesticides and herbicides. The structural features of tert-butyl n-(1-bromo-3-methylbutan-2-yl)carbamate make it a candidate for developing novel agrochemicals that target specific pests while being environmentally friendly. The ability to modify its structure allows chemists to fine-tune its activity against various organisms, ensuring efficacy without harming non-target species.

Recent advancements in synthetic methodologies have further enhanced the accessibility of compounds like tert-butyl n-(1-bromo-3-methylbutan-2-yl)carbamate. Techniques such as flow chemistry and microwave-assisted synthesis have enabled faster and more efficient production of these molecules. These innovations not only reduce costs but also allow for higher yields, making large-scale synthesis more feasible. As a result, researchers can now explore more complex derivatives and analogs with greater ease.

The role of computational chemistry has also been instrumental in understanding the behavior of tert-butyl n-(1-bromo-3-methylbutan-2-yl)carbamate. Molecular modeling studies have provided insights into its interactions with biological targets, helping researchers predict its efficacy and potential side effects before conducting experimental trials. This approach accelerates the drug discovery process by allowing virtual screening of thousands of compounds to identify the most promising candidates.

In conclusion, tert-butyl n-(1-bromo-3-methylbutan-2-yl)carbamate (CAS No. 317385-11-8) represents a significant advancement in organic synthesis and pharmaceutical chemistry. Its unique structural features make it a versatile intermediate with applications spanning drug development, agrochemicals, and material science. As research continues to uncover new methodologies and applications, this compound is poised to play an increasingly important role in future scientific endeavors.